Cas no 73647-09-3 (Guanosine 2’,3’-Cyclic Monophosphate Triethylamine Salt)

• Product Name: Guanosine 2’,3’-Cyclic Monophosphate Triethylamine Salt
• CAS No: 73647-09-3
• MF: C₁₆H₂₇N₆O₇P
• MW: 446.395344018936
• CID: 1061555
• PubChem ID: 136219953
• Update Time: 2025-05-22

Guanosine 2’,3’-Cyclic Monophosphate Triethylamine Salt Chemical and Physical Properties

Names and Identifiers

• Guanosine 2’,3’-Cyclic Monophosphate Triethylamine Salt
• 9-[(3aR,4R,6R,6aR)-2-hydroxy-6-(hydroxymethyl)-2-oxo-3a,4,6,6a-tetrahydrofuro[3,4-d][1,3,2]dioxaphosphol-4-yl]-2-amino-3H-purin-6-one,N,N-diethylethanamine
• Guanosine 2',3'-Cyclic Monophosphate TriethylaMine Salt
• GUANOSINE 2’,3’-CYCLIC PHOSPHATE TRIETHYLAMINE SALT
• CS-0144583
• HY-138079
• 9-[(3aR,4R,6R,6aR)-2-hydroxy-6-(hydroxymethyl)-2-oxo-3a,4,6,6a-tetrahydrofuro[3,4-d][1,3,2]dioxaphosphol-4-yl]-2-amino-1H-purin-6-one;N,N-diethylethanamine
• 2-Amino-9-[(3aR,4R,6R,6aR)-2-hydroxy-6-(hydroxymethyl)-2-oxotetrahydro-2H-2lambda~5~-furo[3,4-d][1,3,2]dioxaphosphol-4-yl]-3,9-dihydro-6H-purin-6-one--N,N-diethylethanamine (1/1)
• DTXSID90747871
• 2 inverted exclamation marka,3 inverted exclamation marka-cGMP (triethylamine)
• 73647-09-3
• Guanosine 2',3'-Cyclic Phosphate TriethylaMine Salt

• Inchi： 1S/C10H12N5O7P.C6H15N/c11-10-13-7-4(8(17)14-10)12-2-15(7)9-6-5(3(1-16)20-9)21-23(18,19)22-6;1-4-7(5-2)6-3/h2-3,5-6,9,16H,1H2,(H,18,19)(H3,11,13,14,17);4-6H2,1-3H3/t3-,5-,6-,9-;/m1./s1
• InChI Key： XSJQZRFQUIJXDC-GWTDSMLYSA-N
• SMILES： P1(=O)(O)O[C@@H]2[C@@H](CO)O[C@H]([C@@H]2O1)N1C=NC2C(NC(N)=NC1=2)=O.N(CC)(CC)CC

Computed Properties

• Exact Mass: 446.16788422g/mol
• Monoisotopic Mass: 446.16788422g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 642
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 174Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Purine nucleotides 2',3'-cyclic purine nucleotides
• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Purine nucleotides Cyclic purine nucleotides 2',3'-cyclic purine nucleotides

Additional information on Guanosine 2’,3’-Cyclic Monophosphate Triethylamine Salt

Guanosine 2',3'-Cyclic Monophosphate Triethylamine Salt (CAS No. 73647-09-3): A Comprehensive Overview

Guanosine 2',3'-cyclic monophosphate triethylamine salt, commonly referred to as cGMP triethylamine salt, is a critical molecule in the field of biochemistry and pharmacology. With the CAS registry number 73647-09-3, this compound has garnered significant attention due to its role as a second messenger in cellular signaling pathways. The molecule is derived from guanosine monophosphate (GMP) and forms a cyclic structure, which is crucial for its biological activity. Recent advancements in molecular biology have further elucidated its functions, making it a focal point in both academic research and therapeutic development.

The chemical structure of cGMP triethylamine salt consists of a guanine base linked to a ribose sugar and a cyclic phosphate group. The triethylamine counterion stabilizes the negatively charged phosphate group, enhancing the compound's solubility and bioavailability. This structural feature is essential for its role in intracellular signaling. Researchers have recently explored the dynamic interplay between cGMP and other nucleotides, shedding light on its regulatory mechanisms in various physiological processes.

One of the most significant breakthroughs in understanding cGMP triethylamine salt involves its interaction with protein kinase G (PKG). Studies have demonstrated that cGMP activates PKG, which subsequently modulates numerous cellular responses, including smooth muscle relaxation, vasodilation, and neurotransmission. These findings have profound implications for cardiovascular research, as cGMP-mediated pathways are now recognized as key players in regulating blood pressure and vascular tone.

Moreover, cGMP triethylamine salt has been implicated in immune regulation and inflammation. Emerging evidence suggests that cGMP can suppress pro-inflammatory cytokine production by activating specific signaling cascades. This discovery has opened new avenues for developing anti-inflammatory therapies targeting chronic inflammatory diseases such as arthritis and inflammatory bowel disease.

In the realm of neuroscience, cGMP triethylamine salt has been shown to influence synaptic plasticity and memory formation. Recent studies using advanced imaging techniques have revealed that cGMP levels are dynamically regulated in response to neuronal activity, highlighting its role in learning and memory processes. These insights have sparked interest in exploring cGMP-based interventions for neurodegenerative disorders like Alzheimer's disease.

The synthesis of cGMP triethylamine salt involves a multi-step process that includes enzymatic cyclization of GTP followed by purification techniques such as chromatography. Researchers have optimized these methods to achieve high yields and purity, ensuring the compound's reliability for experimental and therapeutic applications. The development of scalable synthesis protocols has also facilitated its use in large-scale studies.

From an applications perspective, cGMP triethylamine salt is widely used as a research tool in molecular biology laboratories worldwide. Its ability to modulate cellular responses makes it invaluable for studying signaling pathways and drug discovery efforts. Additionally, the compound has potential therapeutic applications in treating conditions such as erectile dysfunction, heart failure, and certain types of cancer.

Recent technological advancements, such as CRISPR-Cas9 gene editing and high-throughput screening, have further enhanced our understanding of cGMP triethylamine salt's functions. These tools allow researchers to precisely manipulate cGMP levels in vivo, enabling unprecedented insights into its physiological roles. For instance, studies using gene-edited mice have revealed that chronic elevation of cGMP levels can protect against age-related cardiovascular diseases.

In conclusion, guanosine 2',3'-cyclic monophosphate triethylamine salt (CAS No. 73647-09-3) stands at the forefront of biochemical research due to its versatile roles in cellular signaling. Its involvement in diverse physiological processes underscores its importance as a target for therapeutic intervention. As research continues to uncover new facets of this molecule's functionality, it is poised to play an even greater role in advancing medical science and improving human health.